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Compound of Interest

Compound Name: 2-Methoxy-6-methylbenzoic acid

Cat. No.: B1296273

An In-depth Technical Guide to 2-Methoxy-6-methylbenzoic acid (CAS: 6161-65-5)

Introduction

2-Methoxy-6-methylbenzoic acid, with CAS number 6161-65-5, is an organic aromatic
compound classified as a substituted benzoic acid derivative.[1] It is a significant intermediate
in the synthesis of various organic compounds, most notably in the agrochemical and
pharmaceutical industries.[1][2] Its primary recognition comes from its role as a crucial building
block in the manufacturing of metrafenone, a benzophenone-class fungicide.[1] This guide
provides a comprehensive overview of its chemical and physical properties, detailed
experimental protocols for its synthesis and purification, and an exploration of its biological
relevance.

Chemical and Physical Properties

2-Methoxy-6-methylbenzoic acid is a white crystalline solid under standard conditions.[3] The
molecule consists of a benzene ring substituted with a carboxylic acid group, a methoxy group
at position 2, and a methyl group at position 6.[1] This substitution pattern creates steric effects
that influence its crystallinity and reactivity.[1]

Identifiers and General Properties
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Property Value Source
CAS Number 6161-65-5 [1][4]
Molecular Formula CoH1003 [1][3]
Molecular Weight 166.17 g/mol [1]
2-Methoxy-6-methylbenzoic
IUPAC Name _ [1]
acid
6-Methoxy-o-toluic acid, 2-
Synonyms Methyl-6-methoxybenzoic acid,  [1][3]
NSC 118167
MICCIGFEXKNBLU-
InChl Key
UHFFFAOYSA-N
Property Value Source
Melting Point 137-138 °C [11[31[5]
139-143 °C [6]
Boiling Point 140 °C (at 18 Torr) [11[7118]

295.8 °C (at 760 mmHg)

[3]

Density 1.168 + 0.06 g/cm?3 [11[3]

Appearance White crystalline solid [3]
Soluble in Methanol, Ethanol,

Solubility Ethyl Acetate; Insoluble in [1][3]
Water

pKa 3.74 £ 0.31 (Predicted) [11[3]

Log P ~1.65 [1]

Flash Point 119.4 °C [3]

Refractive Index 1.541 [3]
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Safety and Handling

2-Methoxy-6-methylbenzoic acid is classified as a hazardous substance. It is known to cause
skin irritation and serious eye damage.[6][9] Some sources also indicate it may be harmful if
swallowed and may cause respiratory irritation.[10]

GHS Hazard Information

Code Hazard Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.[6][9]

H318 Causes serious eye damage.[6][9]
H335 May cause respiratory irritation.[10]

Recommended Handling and Storage

e Handling: Use in a well-ventilated area with local exhaust.[9] Avoid breathing dust.[10] Wear
appropriate personal protective equipment (PPE), including protective gloves, safety
glasses, and a face shield if necessary.[9] Wash hands thoroughly after handling.[9]

e Storage: Store in a tightly closed container in a cool, dark, and dry place.[3][6][9] Keep away
from incompatible materials such as oxidizing agents.[9] Recommended storage
temperature is room temperature or below (<15°C).[3][6]

Experimental Protocols
Synthesis of 2-Methoxy-6-methylbenzoic acid

A common and patented method for synthesizing 2-Methoxy-6-methylbenzoic acid involves a
four-step process starting from 2-methyl-6-nitrobenzoic acid.[11]

» Objective: To reduce the nitro group of the starting material to an amino group.
e Materials:

o Raw Material: 2-methyl-6-nitrobenzoic acid or its methyl ester
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o Solvent: Methanol

o Hydrogen Source: Hydrogen gas (Hz2)

o Catalyst: Palladium on carbon (Pd/C) or Platinum on carbon (Pt/C)

e Procedure:
o The raw material is dissolved in methanol in a suitable reaction vessel.

o The catalyst is added to the solution. The weight ratio of raw material to catalyst is typically
between 1:0.02 and 1:0.2.[11]

o The vessel is purged and filled with hydrogen gas.

o The reaction mixture is stirred under a hydrogen atmosphere until the reduction to 2-
amino-6-methylbenzoic acid (or its ester) is complete, which can be monitored by
techniques like TLC or LC-MS.

o Upon completion, the catalyst is removed by filtration. The resulting filtrate is used directly
in the next step.[11]

» Objective: To convert the amino group to a hydroxyl group and subsequently esterify the
carboxylic acid.

o Materials:
o Raw Material: Filtrate from Step 1 (containing 2-amino-6-methylbenzoic acid)
o Solvent: Methanol

o Diazotization Reagent: Nitroso sulfuric acid or a nitrous acid ester (e.g., nitrite ester
formed from an alcohol with 1-5 carbons).[11]

e Procedure:

o The filtrate from the previous step is maintained in methanol as the solvent.
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o The diazotization reagent is added. The molar ratio of the starting amino compound to the
diazotization reagent is typically 1:1.02-1.5.[11]

o The reaction proceeds through a diazonium salt intermediate, which is then hydrolyzed in
the aqueous methanolic solution to form 2-hydroxy-6-methylbenzoic acid.

o The acidic conditions and methanol solvent facilitate the esterification of the carboxylic
acid, yielding methyl 2-hydroxy-6-methylbenzoate.[11]

Objective: To convert the hydroxyl group to a methoxy group.

Materials:

o Raw Material: Methyl 2-hydroxy-6-methylbenzoate

o Methylating Agent: Dimethyl sulfate (DMS)

o Base: An appropriate alkali (e.g., sodium hydroxide)

Procedure:

[¢]

The methyl 2-hydroxy-6-methylbenzoate is dissolved in a suitable solvent.

[e]

The base is added, followed by the dropwise addition of dimethyl sulfate.

[e]

The reaction is maintained at a temperature between 30-45°C for 1-2 hours.[11]

o

The reaction yields methyl 2-methoxy-6-methylbenzoate. The progress is monitored until
completion.

Objective: To hydrolyze the methyl ester to the final carboxylic acid product.

Materials:

o Raw Material: Methyl 2-methoxy-6-methylbenzoate

o Base: Alkali solution (e.g., 30% Sodium Hydroxide)

o Acid: Sulfuric acid or Hydrochloric acid for pH adjustment
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e Procedure:
o The methyl 2-methoxy-6-methylbenzoate is mixed with an aqueous alkali solution.
o The mixture is heated to 80-100°C to facilitate hydrolysis.[11]
o After the reaction is complete, the solution is cooled.

o The pH of the solution is carefully adjusted to 1-3 using an acid, causing the product to
precipitate out of the solution.[1][11]

o The solid precipitate is collected by filtration, washed, and dried to yield pure 2-methoxy-
6-methylbenzoic acid.[1][11]

Purification and Analysis

 Purification: For high-purity requirements, recrystallization is an effective method. A suitable
solvent system, such as an ethyl ether/petroleum ether or ethanol/water mixture, can be
used.[12] For more challenging separations, flash column chromatography over silica gel is a
powerful alternative.[12]

e Analysis: The purity of the final product can be quantitatively assessed using High-
Performance Liquid Chromatography (HPLC).[12] Nuclear Magnetic Resonance (NMR)
spectroscopy is used to confirm the structural integrity, and melting point analysis, where a
sharp melting range indicates high purity, is also a standard method.[12][13]

Applications and Biological Relevance

2-Methoxy-6-methylbenzoic acid is a versatile compound primarily used as a pharmaceutical
and agrochemical intermediate.[2]

o Agrochemicals: Its most notable application is as a key precursor in the synthesis of
metrafenone, a highly effective fungicide used to protect crops.[1]

e Pharmaceuticals: It serves as a building block in the development of new Active
Pharmaceutical Ingredients (APIS).[2]
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o Organic Synthesis: In a laboratory context, it is used as a reagent to explore new chemical
pathways and develop novel compounds.[2]

The biological significance of this compound is indirectly linked to the mechanism of action of
the products synthesized from it. For instance, metrafenone, derived from 2-methoxy-6-
methylbenzoic acid, acts by targeting the cytoskeleton of pathogenic fungi.[1] It disrupts the
actin, leading to damage, abnormal branching of the mycelium, and ultimately, the inhibition of
fungal growth.[1]
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Caption: Synthetic pathway for 2-Methoxy-6-methylbenzoic acid.

Conceptual Biological Interaction
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Caption: Conceptual mechanism of action for fungicides derived from the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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